Cas no 1022150-12-4 (IBT6A)

• Product Name: IBT6A
• CAS No: 1022150-12-4
• MF: C₂₂H₂₂N₆O
• MW: 386.449683666229
• MDL: MFCD19443124
• CID: 831008
• Update Time: 2025-04-19

IBT6A Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[3-methyl-3-(4-methyl-1-piperazinyl)
• Btk inhibitor 1 R enantiomer
• (R)-3-(4-Phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-phenoxyphenyl)-1-(3-piperidyl)pyrazolo[3,4-d]pyrimidin-4-ami ne
• 3-(4-phenoxyphenyl)-1-(3R)-3-piperidinyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-Phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-Phenoxy-phenyl)-1-piperidin-3-yl-1H-pyrazolo[3,4-d]pyriMidin-4-ylaMine
• IBL 7
• Ibrutinib intermeidate N-1
• (R)-3-(4-FLUOROPHENYL)BUTANOIC ACID
• (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]p
• (R)-3-(4-phenoxyphenyl)-1-(piperidine-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• (R)-3-(p-fluorophenyl)butanoic acid
• Benzenepropanoic acid,4-fluoro-b-methyl-,(bR)
• ibrutinib N-1
• Btk inhibitor 1 (R enantioMer)
• Ibrutinib (PCI-32765) Intermediates
• 3-(4-Phenoxy-phenyl)-1-(R)-piperidin-3-yl-1H-pyrazolo[3,4-d]pyriMidin-4-ylaMine
• Ibrutinib intermeidate
• IBT6A

• MDL： MFCD19443124
• Inchi： 1S/C22H22N6O/c23-21-19-20(15-8-10-18(11-9-15)29-17-6-2-1-3-7-17)27-28(22(19)26-14-25-21)16-5-4-12-24-13-16/h1-3,6-11,14,16,24H,4-5,12-13H2,(H2,23,25,26)/t16-/m1/s1
• InChI Key： GPSQYTDPBDNDGI-MRXNPFEDSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C2=C(N)N=CN=C2N([C@H]2CNCCC2)N=1

Computed Properties

• Exact Mass: 386.18600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.6E-4 g/L) (25 ºC),
• PSA: 90.88000
• LogP: 4.70230

IBT6A Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers